4-(dipropylsulfamoyl)-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 4-(dipropylsulfamoyl)-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C24H30N4O3S2/c1-6-12-28(13-7-2)33(30,31)20-10-8-19(9-11-20)22(29)25-24-27-26-23(32-24)21-17(4)14-16(3)15-18(21)5/h8-11,14-15H,6-7,12-13H2,1-5H3,(H,25,27,29)
• InChI Key: UVCZHPDJLJCMSK-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)C3=C(C=C(C=C3C)C)C
• Molecular Formula: C24H30N4O3S2
• Molecular Weight: 486.7 g/mol

Description

4-(dipropylsulfamoyl)-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C24H30N4O3S2 and its molecular weight is 486.65. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Properties

Research has identified compounds within the series of sulfonyl-substituted nitrogen-containing heterocyclic systems, including 4-(dipropylsulfamoyl)-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide, demonstrating promising antimicrobial and antifungal activities. These compounds have shown sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans, highlighting their potential for further study and development as antimicrobial agents (Sych et al., 2019).

Anticancer Activity

Several studies have focused on the synthesis of thiadiazole benzamide derivatives for anticancer evaluation. Compounds featuring the 1,3,4-thiadiazole and benzamide moieties have shown significant in vitro anticancer activity against various human cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer. The promising GI50 values compared to standard drugs suggest these derivatives as potential anticancer agents, with specific compounds highlighted for their efficacy (Tiwari et al., 2017).

Nematocidal Activity

Research into novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety has identified compounds with potent nematocidal activity against Bursaphelenchus xylophilus. These compounds have shown better effectiveness than certain commercial nematicides, offering a new approach to controlling nematode pests (Liu et al., 2022).

Photophysical Properties

A study on novel fluorescent N,O-chelated fluorine-boron benzamide complexes containing thiadiazoles focused on their synthesis and fluorescence characteristics. These complexes exhibited large Stokes shifts, solid-state fluorescence, and an aggregation-induced emission effect (AIEE), suggesting their application in materials science and fluorescence imaging (Zhang et al., 2017).